Cas no 785815-30-7 (1H-Indole, 3-butyl-2-(4-methylphenyl)-)

• Product Name: 1H-Indole, 3-butyl-2-(4-methylphenyl)-
• CAS No: 785815-30-7
• MF: C₁₉H₂₁N
• MW: 263.37674498558
• CID: 530464
• PubChem ID: 12129742
• Update Time: 2025-04-19

1H-Indole, 3-butyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-butyl-2-(4-methylphenyl)-
• 3-butyl-2-(4-methylphenyl)-1H-indole
• 785815-30-7
• DTXSID50478159

• Inchi： 1S/C19H21N/c1-3-4-7-17-16-8-5-6-9-18(16)20-19(17)15-12-10-14(2)11-13-15/h5-6,8-13,20H,3-4,7H2,1-2H3
• InChI Key： RLQPFWOKKJQHGQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1C1C=CC(C)=CC=1)CCCC

Computed Properties

• Exact Mass: 263.167399674g/mol
• Monoisotopic Mass: 263.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 15.8Ų